![molecular formula C23H22BrN2O+ B1229288 6-(4-Bromophenyl)-2-(4-methoxyphenyl)-1-aza-4-azoniatricyclo[5.4.1.04,12]dodeca-2,4(12),6-triene](/img/structure/B1229288.png)
6-(4-Bromophenyl)-2-(4-methoxyphenyl)-1-aza-4-azoniatricyclo[5.4.1.04,12]dodeca-2,4(12),6-triene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
LSM-15190 is a member of imidazoles.
Scientific Research Applications
Structural and Synthetic Studies
Oxo-Bridged Germatrane Dimer
A study by Livant (2001) explored the structural aspects of oxo-bridged germatrane dimers, which share similarities with the target compound in terms of their complex ring structures and potential for forming bent geometries due to interactions with transannular nitrogen (P. Livant, 2001).
Cycloproparene Cycloadditions
Research by Halton and Russell (1992) on cycloproparene cycloadditions in tricyclo compounds can provide insights into the reactivity and potential synthetic pathways for compounds structurally related to the target chemical (B. Halton & S. G. G. Russell, 1992).
Bicyclic Allene Synthesis
Ozen and Balcı (2002) conducted a study on the generation and trapping of highly strained bicyclic allen, which could be relevant for understanding the dynamics of similar bicyclic structures in the target compound (R. Ozen & M. Balcı, 2002).
Organoboron Compounds
Kliegel et al. (1992) researched structural studies of organoboron compounds, potentially offering insights into the bonding and structural arrangements applicable to complex ring systems like the one in the target compound (W. Kliegel et al., 1992).
Synthesis and Characterization
UV Light Absorbing Derivatives
Jiang, Wang, and Li (2008) improved the synthesis of compounds related to the target molecule, which can be used as UV light absorbers, highlighting its potential application in materials science (Wen-Feng Jiang, Huilong Wang & Zheqi Li, 2008).
Novel Bis-Triazenes Synthesis
Peori, Vaughan, and Hooper (1998) synthesized a novel class of bis-triazenes, providing valuable information on the synthesis techniques that might be applicable to similar complex compounds (M. B. Peori, K. Vaughan & D. Hooper, 1998).
Novel Copolymers of Styrene
Kharas et al. (2015) worked on novel copolymers of styrene, which might offer insights into the polymerization potential of compounds with similar structures (G. Kharas et al., 2015).
properties
Molecular Formula |
C23H22BrN2O+ |
---|---|
Molecular Weight |
422.3 g/mol |
IUPAC Name |
6-(4-bromophenyl)-2-(4-methoxyphenyl)-1-aza-4-azoniatricyclo[5.4.1.04,12]dodeca-2,4(12),6-triene |
InChI |
InChI=1S/C23H22BrN2O/c1-27-19-11-7-17(8-12-19)22-15-25-14-21(16-5-9-18(24)10-6-16)20-4-2-3-13-26(22)23(20)25/h5-12,15H,2-4,13-14H2,1H3/q+1 |
InChI Key |
JBZPLGMTBVEFIZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=C[N+]3=C4N2CCCCC4=C(C3)C5=CC=C(C=C5)Br |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C[N+]3=C4N2CCCCC4=C(C3)C5=CC=C(C=C5)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.